Cas no 2229080-18-4 (3-ethoxy-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 3-ethoxy-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 2229080-18-4
• MF: C₉H₁₁ClO₄S
• MW: 250.699240922928
• CID: 6150121
• PubChem ID: 165868886
• Update Time: 2025-10-28

3-ethoxy-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-methoxybenzene-1-sulfonyl chloride
• EN300-1991187
• 2229080-18-4

• Inchi： 1S/C9H11ClO4S/c1-3-14-7-5-4-6-8(9(7)13-2)15(10,11)12/h4-6H,3H2,1-2H3
• InChI Key： YTHKXCXHUNXVBH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1OC)OCC)(=O)=O

Computed Properties

• Exact Mass: 250.0066577g/mol
• Monoisotopic Mass: 250.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on 3-ethoxy-2-methoxybenzene-1-sulfonyl chloride

3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride: A Comprehensive Overview

3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride, identified by the CAS registry number 2229080-18-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often referred to as 3,4-dimethoxybenzenesulfonyl chloride, belongs to the class of sulfonyl chlorides and is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its unique structure, featuring a sulfonyl chloride group attached to a benzene ring substituted with ethoxy and methoxy groups, makes it a valuable reagent in organic synthesis.

The synthesis of 3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride typically involves the sulfonation of the corresponding phenol derivative followed by chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the sulfonation step, reducing reaction times and minimizing byproduct formation. These innovations have not only enhanced the scalability of production but also contributed to the sustainability of chemical manufacturing.

In terms of chemical properties, 3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride exhibits high thermal stability and reactivity due to the electron-withdrawing effects of the sulfonyl chloride group. This reactivity makes it an excellent electrophile in nucleophilic substitution reactions, particularly in the formation of sulfonamides and sulfonate esters. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, where it serves as a key intermediate in constructing complex heterocyclic frameworks.

The applications of 3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride extend beyond traditional organic synthesis. In materials science, it has been employed as a precursor for generating functional polymers with tailored properties. For example, researchers have utilized this compound to synthesize polymeric materials with enhanced thermal stability and mechanical strength. Additionally, its role in agrochemical development has been highlighted through its use in creating novel herbicides and fungicides with improved efficacy and reduced environmental impact.

From a research perspective, recent investigations into the reactivity and selectivity of 3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride have provided new insights into its potential for asymmetric synthesis. By leveraging chiral catalysts or auxiliary groups, chemists have achieved enantioselective transformations that are pivotal for drug discovery. Furthermore, computational chemistry studies have elucidated the reaction mechanisms involving this compound, offering a deeper understanding of its reactivity at the molecular level.

In conclusion, 3-Ethoxy-2-Methoxybenzene-1-Sulfonyl Chloride, with its unique structure and versatile reactivity, remains a cornerstone in modern organic synthesis. Its continued exploration across diverse disciplines underscores its importance as a fundamental building block in chemistry. As research progresses, new applications and innovative uses for this compound are expected to emerge, further solidifying its role in advancing scientific discovery.